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Compound of Interest

Compound Name: 3-Vinylpyridine

Cat. No.: B015099

An In-depth Examination of the Chemical Properties, Synthesis, and Applications of 3-
Vinylpyridine

Introduction

3-Vinylpyridine, also known as 3-ethenylpyridine, is a heterocyclic aromatic compound that
serves as a versatile building block in organic synthesis and polymer chemistry.[1] Its unique
structure, featuring both a pyridine ring and a vinyl group, imparts a range of chemical
functionalities that are of significant interest to researchers, scientists, and professionals in drug
development. This guide provides a comprehensive overview of 3-vinylpyridine, including its
fundamental properties, detailed experimental protocols for its polymerization, and its
relevance in medicinal chemistry.

Core Properties and Molecular Structure

3-Vinylpyridine is a colorless to pale yellow liquid with a pungent odor.[1] The presence of the
basic nitrogen atom in the pyridine ring and the reactive vinyl group allows it to participate in a
variety of chemical reactions, most notably polymerization and the synthesis of complex
organic molecules.

CAS Number: 1121-55-7[2][3][4][5][6]

Molecular Formula: C7H7N[3][5][6][7][8][9]
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Molecular Weight: 105.14 g/mol [3][5][7][8][9]
Molecular Structure:
Caption: Molecular structure of 3-Vinylpyridine.

Quantitative Data

A summary of the key quantitative properties of 3-vinylpyridine is presented in the table below
for easy reference and comparison.

Property Value Reference(s)

Physical Properties

Appearance Colorless to pale yellow liquid [1]
Boiling Point 82 °C at 32 mmHg [8][10]
Density 0.968 g/cm? [7]
Refractive Index 1.55 [7]
Flash Point 51°C [10]
Water Solubility Limited [1]

Chemical Properties

pKa 4.86 £ 0.10 (Predicted) [1]

XLogP3 1.4 5]

Safety Data

H226, H301, H310, H314,
Hazard Statements [4][11]
H317, H335, H411

Experimental Protocols

The vinyl group of 3-vinylpyridine makes it a valuable monomer for polymerization. Various
techniques can be employed to produce poly(3-vinylpyridine), each with its own advantages.
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Below are detailed methodologies for some key polymerization processes.

Reversible Addition-Fragmentation Chain-Transfer
(RAFT) Polymerization

RAFT polymerization is a controlled radical polymerization technique that allows for the
synthesis of polymers with well-defined molecular weights and low dispersity.

Workflow for RAFT Polymerization of 3-Vinylpyridine:
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Caption: Workflow for RAFT polymerization of 3-Vinylpyridine.
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Detailed Methodology:[4]

e Preparation: In a suitable reaction vessel, dissolve 2-Cyano-2-propyl benzodithioate (CPBD)
(1.0 eq) and azobisisobutyronitrile (AIBN) (0.05 eq) in 3-vinylpyridine (188 eq). Take a
sample for tH-NMR analysis to serve as a reference. The solution is then degassed by
purging with nitrogen for 15 minutes at 0 °C.[4]

o Polymerization: The bulk polymerization is conducted in a thermoshaker at 80 °C for 4 hours.
The reaction is subsequently quenched by cooling in an ice bath and exposing it to air.[4]

« |solation and Purification: The crude polymer is dissolved in tetrahydrofuran (THF) and then
precipitated in ice-cold n-hexane. This precipitation step is repeated twice to ensure the
removal of unreacted monomer and initiator. The resulting polymer is dried under vacuum at
40 °C for 24 hours to yield a light pink powder.[4]

Anionic Polymerization

Anionic polymerization is another powerful technique for producing well-defined polymers. It is
particularly sensitive to impurities and requires stringent anhydrous and anaerobic conditions.

General Procedure for Anionic Polymerization of Vinylpyridines:[2][12]

 Purification of Monomer: 3-Vinylpyridine must be rigorously purified before polymerization.
This typically involves stirring over calcium hydride for 24 hours, followed by degassing and
multiple flash distillations over freshly sublimed sodium.[2]

e Initiation: The polymerization is initiated by adding a suitable initiator, such as butyllithium, to
the purified monomer in an appropriate solvent (e.g., tetrahydrofuran) at low temperatures
(typically below -60 °C) to prevent side reactions.[12]

o Propagation: The polymerization proceeds via the attack of the anionic chain end on
monomer molecules. The reaction is typically very fast.

o Termination: The "living" polymer chains can be terminated by the addition of a proton
source, such as methanol, or functionalized by reacting with other electrophiles.
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Relevance in Drug Development and Biological
Systems

The pyridine ring is a common scaffold in many FDA-approved drugs and natural products,
exhibiting a wide range of biological activities.[13][14] Derivatives of pyridine have been shown
to possess antituberculosis, antitumor, antiviral, and anti-inflammatory properties, among
others.[13]

While 3-vinylpyridine itself is not typically used directly as a therapeutic agent, it serves as a
valuable precursor for the synthesis of more complex molecules with potential pharmacological
activity. For instance, the vinyl group can be modified through various chemical reactions to
introduce different functional groups, leading to a library of pyridine derivatives for biological
screening.[15]

Furthermore, 3-vinylpyridine is a known metabolite of nicotine and is found in tobacco smoke,
making it relevant for studies on the metabolism and biological effects of tobacco-related
compounds.[6] Poly(vinylpyridine) and its quaternized derivatives have also been investigated
for their antiviral and antibacterial properties.

Conclusion

3-Vinylpyridine is a versatile chemical compound with significant applications in both materials
science and medicinal chemistry. Its ability to undergo controlled polymerization makes it a
valuable monomer for the synthesis of advanced polymer architectures. For drug development
professionals, its pyridine core offers a starting point for the design and synthesis of novel
bioactive molecules. A thorough understanding of its properties and reactivity is crucial for
harnessing its full potential in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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